Heptanamide, N-hydroxy-2-(2-propynyl)-, (2S)-

• CAS No.: 853211-12-8
• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: (2S)-N-hydroxy-2-prop-2-ynylheptanamide
• InChI: InChI=1S/C10H17NO2/c1-3-5-6-8-9(7-4-2)10(12)11-13/h2,9,13H,3,5-8H2,1H3,(H,11,12)/t9-/m1/s1
• InChI Key: WRJUDTFSLRNPOO-SECBINFHSA-N
• Isomeric SMILES: CCCCC[C@@H](CC#C)C(=O)NO
• Canonical SMILES: CCCCCC(CC#C)C(=O)NO

Description

Heptanamide, N-hydroxy-2-(2-propynyl)-, (2S)- is a chemical compound with the molecular formula C10H17NO2. It contains 17 hydrogen atoms, 10 carbon atoms, 1 nitrogen atom, and 2 oxygen atoms

Preparation Methods

The synthesis of Heptanamide, N-hydroxy-2-(2-propynyl)-, (2S)- involves several steps. The synthetic routes typically include the reaction of appropriate starting materials under specific conditions to form the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Heptanamide, N-hydroxy-2-(2-propynyl)-, (2S)- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Heptanamide, N-hydroxy-2-(2-propynyl)-, (2S)- has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it may be studied for its potential biological activities. In medicine, it could be explored for its therapeutic potential. In industry, it may be used in the synthesis of other compounds or materials .

Mechanism of Action

The mechanism of action of Heptanamide, N-hydroxy-2-(2-propynyl)-, (2S)- involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Heptanamide, N-hydroxy-2-(2-propynyl)-, (2S)- can be compared with other similar compounds to highlight its uniqueness. Similar compounds include other heptanamides and N-hydroxy derivatives. The unique structural features and properties of Heptanamide, N-hydroxy-2-(2-propynyl)-, (2S)- make it distinct from these similar compounds.